Cas no 73217-10-4 (2-Amino-4-oxo-1,7-dihydro-4H-pyrimido[4,5-b][1,4]oxazine-6-carboxylic acid)

• Product Name: 2-Amino-4-oxo-1,7-dihydro-4H-pyrimido[4,5-b][1,4]oxazine-6-carboxylic acid
• CAS No: 73217-10-4
• MF: C₇H₆N₄O₄
• MW: 210.14694070816
• CID: 6627126
• PubChem ID: 12569381
• Update Time: 2026-03-12

2-Amino-4-oxo-1,7-dihydro-4H-pyrimido[4,5-b][1,4]oxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrimido[4,5-b][1,4]oxazine-6-carboxylic acid, 2-amino-3,7-dihydro-4-oxo-
• 2-Amino-4-oxo-1,7-dihydro-4H-pyrimido[4,5-b][1,4]oxazine-6-carboxylic acid
• 73217-10-4
• G75306
• AKOS022649947

• Inchi： 1S/C7H6N4O4/c8-7-10-4(12)3-5(11-7)15-1-2(9-3)6(13)14/h1H2,(H,13,14)(H3,8,10,11,12)
• InChI Key： NKZSHUSCXICZLP-UHFFFAOYSA-N
• SMILES： O1CC(C(O)=O)=NC2C(=O)NC(N)=NC1=2

Computed Properties

• Exact Mass: 210.03890469g/mol
• Monoisotopic Mass: 210.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 2.15±0.1 g/cm3(Predicted)
• Boiling Point: 435.1±55.0 °C(Predicted)
• pka: -4.06±0.20(Predicted)

Additional information on 2-Amino-4-oxo-1,7-dihydro-4H-pyrimido[4,5-b][1,4]oxazine-6-carboxylic acid

Research Update on 2-Amino-4-oxo-1,7-dihydro-4H-pyrimido[4,5-b][1,4]oxazine-6-carboxylic Acid (CAS: 73217-10-4)

The compound 2-Amino-4-oxo-1,7-dihydro-4H-pyrimido[4,5-b][1,4]oxazine-6-carboxylic acid (CAS: 73217-10-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is structurally unique, featuring a fused pyrimido-oxazine ring system, which has been explored for its biological activity, particularly in the context of enzyme inhibition and anticancer drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that 73217-10-4 exhibits potent inhibitory activity against thymidylate synthase (TS), a key enzyme in DNA synthesis. The study employed X-ray crystallography to reveal the precise binding mode of the compound within the TS active site, providing valuable insights for structure-based drug design.

In addition to its enzyme inhibitory properties, research has uncovered the compound's potential as a modulator of cellular signaling pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Amino-4-oxo-1,7-dihydro-4H-pyrimido[4,5-b][1,4]oxazine-6-carboxylic acid showed selective activity against cancer cell lines with dysregulated PI3K/AKT/mTOR pathways. The lead compound in this series demonstrated promising in vivo efficacy in xenograft models, with minimal toxicity observed at therapeutic doses.

The synthetic accessibility of this scaffold has also been a focus of recent investigations. A 2024 report in Organic Process Research & Development described an optimized, scalable synthesis route for 73217-10-4 that improves yield and reduces environmental impact compared to previous methods. This advancement is particularly significant for facilitating further pharmacological evaluation and potential clinical translation.

Emerging computational studies have employed molecular dynamics simulations and machine learning approaches to predict additional biological targets for this compound class. These in silico analyses suggest potential applications beyond oncology, including as antimicrobial agents and in the treatment of inflammatory disorders, though these predictions await experimental validation.

As research progresses, the unique physicochemical properties of 2-Amino-4-oxo-1,7-dihydro-4H-pyrimido[4,5-b][1,4]oxazine-6-carboxylic acid continue to reveal new opportunities for drug discovery. Its balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for fragment-based drug design approaches. Current challenges in the field include optimizing the pharmacokinetic profile of derivatives while maintaining their target specificity.

The growing body of research on this compound underscores its potential as a versatile scaffold in medicinal chemistry. Future directions likely include the development of targeted delivery systems to enhance therapeutic efficacy and the exploration of combination therapies with existing anticancer agents. The ongoing investigation of 73217-10-4 and its derivatives represents an exciting frontier in the search for novel therapeutic agents with improved efficacy and safety profiles.